Cas no 3492-66-8 (Benzenemethanesulfenothioicacid)

• Product Name: Benzenemethanesulfenothioicacid
• CAS No: 3492-66-8
• MF: C₇H₈S₂
• MW: 156.268419265747
• CID: 305400
• PubChem ID: 165127
• Update Time: 2025-04-19

Benzenemethanesulfenothioicacid Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfenothioicacid
• disulfanylmethylbenzene
• Benzyl hydrodisulfide
• Benzyldisulfide
• Benzenemethanesulfenothioic acid
• DTXSID20188475
• SCHEMBL160896
• 3492-66-8

• Inchi： 1S/C7H8S2/c8-9-6-7-4-2-1-3-5-7/h1-5,8H,6H2
• InChI Key： NSBVMRLTDBAOBT-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)S

Computed Properties

• Exact Mass: 156.00684
• Monoisotopic Mass: 156.00674260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 67.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives